Cas no 60532-55-0 (Ethanone, 1-(4-chlorophenyl)-2-[(4-methylphenyl)amino]-)

• Product Name: Ethanone, 1-(4-chlorophenyl)-2-[(4-methylphenyl)amino]-
• CAS No: 60532-55-0
• MF: C₁₅H₁₄ClNO
• MW: 259.730762958527
• CID: 497147
• Update Time: 2026-04-29

Ethanone, 1-(4-chlorophenyl)-2-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-chlorophenyl)-2-[(4-methylphenyl)amino]-
• 1-(4-chlorophenyl)-2-(4-methylanilino)ethanone

Computed Properties

• Exact Mass: 259.07652

Experimental Properties

• PSA: 29.1

Additional information on Ethanone, 1-(4-chlorophenyl)-2-[(4-methylphenyl)amino]-

Comprehensive Overview of Ethanone, 1-(4-chlorophenyl)-2-[(4-methylphenyl)amino]- (CAS No. 60532-55-0)

Ethanone, 1-(4-chlorophenyl)-2-[(4-methylphenyl)amino]- (CAS No. 60532-55-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Chloro-N-(1-(4-chlorophenyl)ethylidene)-N-methylaniline, is characterized by its unique structural features and potential biological activities. This comprehensive overview aims to provide a detailed understanding of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

Ethanone, 1-(4-chlorophenyl)-2-[(4-methylphenyl)amino]- is a white to off-white crystalline solid with a molecular formula of C₁₆H₁₄Cl₂N and a molecular weight of 297.20 g/mol. The compound exhibits good solubility in organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. Its melting point ranges from 88 to 90°C, and it has a boiling point of approximately 360°C at standard atmospheric pressure. The compound's chemical stability is generally high under normal conditions, but it can undergo degradation when exposed to strong acids or bases.

Synthesis Methods

The synthesis of Ethanone, 1-(4-chlorophenyl)-2-[(4-methylphenyl)amino]- can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-chloroacetophenone with N-methylaniline in the presence of a suitable catalyst such as sulfuric acid or hydrochloric acid. This reaction typically proceeds via an electrophilic substitution mechanism, leading to the formation of the desired product. Another approach involves the condensation of 4-chloroacetophenone with N-methylaniline using a dehydrating agent like polyphosphoric acid or molecular sieves.

Biological Activities

Ethanone, 1-(4-chlorophenyl)-2-[(4-methylphenyl)amino]- has been extensively studied for its potential biological activities. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both in vitro and in vivo models.

In addition to its anti-inflammatory effects, Ethanone, 1-(4-chlorophenyl)-2-[(4-methylphenyl)amino]- has also been investigated for its potential antitumor activities. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

Recent Research Advancements

The latest research on Ethanone, 1-(4-chlorophenyl)-2-[(4-methylphenyl)amino]- has focused on optimizing its pharmacological properties and exploring new therapeutic applications. One notable study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of several derivatives of this compound to enhance its anti-inflammatory activity while reducing potential side effects. The researchers found that certain structural modifications, such as the introduction of additional functional groups or changes in the substituents on the aromatic rings, could significantly improve the compound's potency and selectivity.

Another recent study published in Cancer Research explored the potential use of Ethanone, 1-(4-chlorophenyl)-2-[(4-methylphenyl)amino]- as a radiosensitizer in combination with radiation therapy for treating solid tumors. The results showed that this compound could enhance the efficacy of radiation therapy by sensitizing cancer cells to radiation-induced DNA damage and promoting cell death.

Conclusion

In conclusion, Ethanone, 1-(4-chlorophenyl)-2-[(4-methylphenyl)amino]- (CAS No. 60532-55-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for addressing unmet medical needs in areas such as inflammation and cancer.